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Compound of Interest

Compound Name: 4-Methyl-3-nitrobenzoic acid

Cat. No.: B181349

Safe Handling of 4-Methyl-3-nitrobenzoic Acid: A
Comprehensive Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for handling 4-Methyl-3-
nitrobenzoic acid, ensuring the well-being of laboratory personnel and compliance with safety
regulations. The following procedural guidance is designed to be a reliable resource for your
laboratory safety and chemical handling needs.

Essential Safety Information

4-Methyl-3-nitrobenzoic acid is a nitrated carboxylic acid that presents several hazards. It is
harmful if swallowed and can cause skin and eye irritation.[1] Inhalation may also lead to
respiratory irritation. Adherence to proper personal protective equipment (PPE) protocols and
handling procedures is critical to mitigate these risks.

Quantitative Data

A summary of the key quantitative data for 4-Methyl-3-nitrobenzoic acid is provided in the
table below for easy reference.
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Property Value Source
Molecular Formula C8H7NO4 [2][3]
Molecular Weight 181.15 g/mol [11[2][3]

Prismatic crystals or off-white
Appearance
powder

[1]14]

Melting Point 187-190 °C (369-374 °F)

[1](21[4]

Less than 1 mg/mL at 22 °C

Solubility in Water
(72 °F)

[1]14]

Occupational Exposure Limits
(PEL, TLV)

Not established

(516171

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense when handling 4-Methyl-3-

nitrobenzoic acid. The following table outlines the recommended PPE.
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] Specifications and Best
Body Part Protection .
Practices

Nitrile or Butyl rubber gloves
are recommended. Given the
absence of specific
breakthrough time data for 4-
Methyl-3-nitrobenzoic acid, it is
crucial to select gloves with a
thickness of at least 5 mils for
Hands Chemical-resistant gloves splash protection and to
change them immediately
upon contamination.[8] For
prolonged contact, heavier-
duty gloves should be
considered. Always inspect
gloves for degradation or

punctures before use.[9][10]

Tightly fitting safety goggles
with side shields are

Eyes Safety goggles )
mandatory to protect against

dust particles and splashes.[5]

A face shield should be worn in

addition to safety goggles
Face Face shield ) y.g .g-g )

when there is a significant risk

of splashing.

A full-length laboratory coat
should be worn and buttoned.
For tasks with a higher risk of
Body Laboratory coat and apron ] ]
splashes, a chemical-resistant
apron should be worn over the

lab coat.

Respiratory Respirator In situations where dust may
be generated and engineering
controls cannot maintain

exposure below acceptable
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levels, a NIOSH-approved half-
face respirator with an organic

vapor/acid gas cartridge and a

particulate filter is

recommended.[11]

Operational Plan for Safe Handling

A systematic approach to handling 4-Methyl-3-nitrobenzoic acid is essential to minimize risk.
1. Preparation and Engineering Controls:
» Work in a well-ventilated area, preferably within a certified chemical fume hood.

o Ensure that a safety shower and eyewash station are readily accessible and have been
recently tested.[7]

o Clear the work area of any unnecessary equipment or chemicals.

2. Weighing and Handling:

» Handle the solid material carefully to avoid generating dust.

o Use a spatula or other appropriate tool to transfer the chemical.

o Keep containers of 4-Methyl-3-nitrobenzoic acid tightly closed when not in use.[6]
3. Dissolving and Reactions:

e When dissolving the solid, add it slowly to the solvent to avoid splashing.

« If the process is exothermic, use an ice bath to control the temperature.

4. Post-Handling:

o Thoroughly wash hands with soap and water after handling the chemical, even if gloves
were worn.[5]
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o Decontaminate the work surface with an appropriate solvent (e.g., 70% ethanol) followed by
soap and water.[11]

Spill Management Plan

In the event of a spill, immediate and appropriate action is crucial.
1. Evacuation and Notification:

» Alert personnel in the immediate vicinity of the spill.

« If the spill is large or in a poorly ventilated area, evacuate the laboratory and notify the
appropriate safety personnel.

2. Spill Control (for small, manageable spills):
e Ensure you are wearing the appropriate PPE as outlined above.

o For solid spills, dampen the material with a suitable solvent like alcohol to prevent dust from
becoming airborne.[1][4]

o Use an absorbent material, such as absorbent paper dampened with alcohol, to collect the
dampened solid.[1][4]

3. Cleanup and Decontamination:

e Place the collected material and any contaminated absorbent paper into a sealed, labeled
container for hazardous waste.[1][4]

» Wash the spill area with alcohol followed by a strong soap and water solution.[1][4]

» Do not re-enter the contaminated area until it has been verified as clean by a safety officer or
other responsible person.[1][4]

4. Contaminated Clothing:

¢ Any clothing that becomes contaminated should be removed immediately and sealed in a
vapor-tight plastic bag for disposal.[1][4]
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Figure 1. Logical workflow for handling a chemical spill.
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Disposal Plan
Proper disposal of 4-Methyl-3-nitrobenzoic acid and its waste is essential to prevent
environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

e Solid Waste: Collect unused or contaminated solid 4-Methyl-3-nitrobenzoic acid in a
designated, clearly labeled, and sealed container for solid organic waste.

» Liquid Waste: Solutions containing 4-Methyl-3-nitrobenzoic acid should be collected in a
separate, labeled container for non-halogenated organic liquid waste. Do not mix with other
waste streams.

+ Contaminated Materials: Any disposable items such as gloves, absorbent pads, and
weighing paper that are contaminated with the chemical should be placed in a designated
solid waste container.

2. Container Labeling:

» All waste containers must be clearly labeled with the full chemical name, "4-Methyl-3-
nitrobenzoic acid,” and appropriate hazard warnings (e.g., "Toxic," "Irritant").

3. Storage:

o Store sealed waste containers in a designated satellite accumulation area within the
laboratory, away from incompatible materials.

4. Disposal Procedure:

» Arrange for the disposal of the hazardous waste through your institution's environmental
health and safety (EHS) office or a licensed hazardous waste disposal contractor.[12]

o For empty containers, the first rinse with a solvent should be collected and disposed of as
hazardous waste.[12] For containers of highly toxic chemicals, the first three rinses must be
collected.[12] After thorough rinsing and drying, the container may be disposed of as non-
hazardous waste, following institutional guidelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4-Methyl-3-nitrobenzoic acid | CBH7NO4 | CID 7319 - PubChem
[pubchem.ncbi.nlm.nih.gov]

o 2. 4-FAE-3-RYEFERE 99% | Sigma-Aldrich [sigmaaldrich.com]
o 3. Substance Registry Services | US EPA [cdxapps.epa.gov]

e 4. 4-METHYL-3-NITROBENZOIC ACID | CAMEO Chemicals | NOAA
[cameochemicals.noaa.gov]

e 5. home.miracosta.edu [home.miracosta.edu]

e 6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
o 7. westliberty.edu [westliberty.edu]

e 8. ehrs.upenn.edu [ehrs.upenn.edu]

e 9. sgnitrilegloves.com [sgnitrilegloves.com]

e 10. fishersci.com [fishersci.com]

e 11. 3-Methyl-4-nitrobenzoic acid | CBH7NO4 | CID 18370 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 12. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]

 To cite this document: BenchChem. [Personal protective equipment for handling 4-Methyl-3-
nitrobenzoic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b181349#personal-protective-equipment-for-handling-
4-methyl-3-nitrobenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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